Cas no 102367-17-9 (Butanoic acid,4-(methyl-aci-nitro)-)

102367-17-9 structure
Product name:Butanoic acid,4-(methyl-aci-nitro)-
Butanoic acid,4-(methyl-aci-nitro)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-(methyl-aci-nitro)-
- N-hydroxy-N-methoxy-4-oxobutanamide
- U-22956
- Melrosporus
- Succinaldehydic acid, O-methyloxime, N-oxide
- 102367-17-9
- DTXSID50907414
-
- Inchi: InChI=1S/C5H9NO4/c1-10-6(9)4-2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)/b6-4+
- InChI Key: VQICTMZEGZRLDL-GQCTYLIASA-N
- SMILES: CO/[N+](=C/CCC(O)=O)/[O-]
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: -1.4
Experimental Properties
- PSA: 72.6
Butanoic acid,4-(methyl-aci-nitro)- Related Literature
-
Kyung-Hee Lee,Byung-Il Lee,Ji-Ho You,Song-Ho Byeon Chem. Commun., 2010,46, 1461-1463
-
S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
-
Yoshiteru Itagaki,Ramakant M. Kadam,Anders Lund,Einar Sagstuen,Janina Goslar Phys. Chem. Chem. Phys., 2000,2, 37-42
-
Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
102367-17-9 (Butanoic acid,4-(methyl-aci-nitro)-) Related Products
- 34857-31-3(2-Propanone,1-(methyl-aci-nitro)-, (Z)- (9CI))
- 34857-32-4(2-Propanone,1-(methyl-aci-nitro)-, (E)- (9CI))
- 34866-00-7(2-Propanone,1-(ethyl-aci-nitro)-, (Z)- (9CI))
- 24535-85-1(Pentanoic acid,5-(hydroxyimino)-)
- 62424-66-2(Dodecanoic acid, 12-hydroxy-12-(hydroxyimino)-)
- 67697-08-9(2-Butanone, O-(1-oxooctadecyl)oxime)
- 102367-17-9(Butanoic acid,4-(methyl-aci-nitro)-)
- 34866-01-8(2-Propanone,1-(ethyl-aci-nitro)-, (E)- (9CI))
- 154474-11-0(Hexanal, 5-oxo-,2-(O-methyloxime))
- 146034-01-7(5(4H)-Isoxazolone,3-hexyl-)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent
